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Compound of Interest

Compound Name: MRS2768 tetrasodium salt

Cat. No.: B11928990 Get Quote

Technical Support Center: MRS2768
Tetrasodium Salt
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for the long-term storage and handling of

MRS2768 tetrasodium salt.

Frequently Asked Questions (FAQs)
Q1: What is MRS2768 tetrasodium salt and what is its primary mechanism of action?

MRS2768 tetrasodium salt is a selective agonist for the P2Y2 receptor, a G protein-coupled

receptor (GPCR).[1] Its activation of the P2Y2 receptor initiates various intracellular signaling

pathways, playing a role in processes such as inflammation and cell migration.[1] It displays no

significant affinity for human P2Y4 or P2Y6 receptors.

Q2: What is the recommended long-term storage condition for solid MRS2768 tetrasodium
salt?

For long-term stability, solid MRS2768 tetrasodium salt should be stored at -80°C.[1]

Q3: How should I prepare stock solutions of MRS2768 tetrasodium salt?
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MRS2768 tetrasodium salt is soluble in water. For reconstitution, use sterile, nuclease-free

water. Some suppliers may provide the compound pre-dissolved in water, typically at a

concentration of 10 mM.

Q4: What are the recommended storage conditions for stock solutions?

For aqueous stock solutions, it is strongly recommended to prepare them fresh for each

experiment and avoid long-term storage, as their stability in aqueous media over time has not

been well-documented. If short-term storage is necessary, aliquot the solution into single-use

vials and store at -80°C. For solutions prepared in DMSO, they can be stored at -80°C for up to

6 months.

Q5: Can I subject MRS2768 tetrasodium salt solutions to multiple freeze-thaw cycles?

It is advisable to avoid multiple freeze-thaw cycles as this can lead to degradation of the

compound. Prepare single-use aliquots of your stock solution to minimize this issue.

Storage and Stability
Proper storage of MRS2768 tetrasodium salt is crucial to maintain its integrity and biological

activity. The following table summarizes the recommended storage conditions.

Form Solvent
Storage
Temperature

Shelf Life

Solid (Powder) N/A -80°C Up to 2 years

Stock Solution Water -80°C
Prepare fresh; avoid

long-term storage

Stock Solution DMSO -80°C Up to 6 months

Stock Solution DMSO 4°C Up to 2 weeks
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Issue Possible Cause Recommended Solution

No or low biological activity

observed

- Improper storage leading to

degradation.- Inactive P2Y2

receptors in the cell line.-

Incorrect final concentration.

- Ensure the compound has

been stored correctly

according to the guidelines.-

Use a fresh vial of the

compound.- Confirm the

expression and functionality of

P2Y2 receptors in your

experimental model.- Perform

a dose-response curve to

determine the optimal

concentration.

Inconsistent results between

experiments

- Variability in solution

preparation.- Multiple freeze-

thaw cycles of stock solutions.-

Cell passage number and

confluency.

- Prepare fresh stock solutions

for each experiment or use

single-use aliquots.-

Standardize the cell culture

conditions, including passage

number and seeding density.

Precipitation observed in stock

solution

- Exceeded solubility limit.-

Improper solvent.

- Ensure the concentration

does not exceed the solubility

limit in the chosen solvent.- If

using an aqueous buffer,

ensure the pH and salt

concentration are compatible.

For most applications, sterile

water is the recommended

solvent for initial stock

preparation.

P2Y2 Receptor Signaling Pathway
Activation of the P2Y2 receptor by MRS2768 initiates a cascade of intracellular events. The

primary signaling pathway involves the coupling to Gq/11, Go, and G12 proteins, leading to the

activation of Phospholipase C (PLC) and subsequent mobilization of intracellular calcium, as

well as the activation of Rho GTPases, which are involved in cytoskeletal rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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